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Compound of Interest

Compound Name: Dipentyl adipate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the formulation, performance
characteristics, and evaluation protocols for dipentyl adipate in synthetic lubricants and
hydraulic fluids. Dipentyl adipate, a member of the adipate ester family, offers a range of
beneficial properties when used as a base oil or co-base oil in lubricant formulations.[1]

Introduction to Dipentyl Adipate in Lubricant
Formulation

Dipentyl adipate is a synthetic ester that serves as a high-performance base stock (APl Group
V) in the formulation of synthetic lubricants and hydraulic fluids. Adipate esters, in general, are
known for their excellent low-temperature properties, good thermal and oxidative stability, and
compatibility with a wide range of additives.[1][2] They are often blended with other synthetic
base oils, such as polyalphaolefins (PAOs), or mineral oils to enhance the overall performance
of the finished lubricant.[1][3] The polarity of adipate esters contributes to their good solvency
for additives and their ability to form protective flms on metal surfaces, which can improve
lubricity and reduce wear.[1]

Key Attributes of Dipentyl Adipate:
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o Low-Temperature Fluidity: Adipate esters, including dipentyl adipate, typically exhibit low
pour points, ensuring effective lubrication in cold operating conditions.[1]

o Thermal and Oxidative Stability: These esters can withstand high temperatures with reduced
tendency for degradation, leading to longer service life of the lubricant.[4]

e Good Solvency: The polar nature of the ester molecules allows for excellent solubility of
performance-enhancing additives.[1]

o Compatibility: Dipentyl adipate is generally compatible with a variety of other base oils and
common lubricant additives.[3][5]

» Biodegradability: Many adipate esters exhibit a degree of biodegradability, making them a
consideration for environmentally sensitive applications.

Physicochemical Properties of Dipentyl Adipate

A summary of the key physical and chemical properties of dipentyl adipate is presented in the
table below. These properties are crucial for lubricant formulators when designing fluids for
specific applications.

Property Value Unit Reference
Molecular Formula C16H3004 - [6]
Molecular Weight 286.41 g/mol [6]
Boiling Point 130-131 (at 1 Torr) °C [6]
Melting Point -14 °C [6]
Flash Point (TCC) ~146.4 °C [7]
Water Solubility 0.4248 (at 25°C, est.) mg/L [7]

Performance in Lubricant and Hydraulic Fluid
Formulations
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The inclusion of dipentyl adipate in a lubricant or hydraulic fluid formulation can significantly
influence its performance characteristics. The following tables provide representative data on
how adipate esters can impact key performance metrics. Note: As specific performance data
for dipentyl adipate is limited in publicly available literature, data for closely related adipate
esters may be used as a proxy to demonstrate general performance trends.

Viscosity and Viscosity Index

The viscosity index (V1) is a measure of a fluid's change in viscosity with temperature. A higher
VI indicates a smaller change in viscosity over a wider temperature range, which is desirable
for most lubricant applications.[8]

Kinematic Kinematic

Formulation Viscosity @ 40°C Viscosity @ 100°C Viscosity Index (VI)
(cSt) (cSt)

ISO VG 32 Mineral Oil  32.0 54 ~100

ISO VG 32 Synthetic

, 32.0 5.6 ~130-150[1]

(Adipate Ester based)

ISO VG 10 Synthetic
10.0 29 ~130-150

(Adipate Ester based)

Data is representative and can vary based on the specific base oil and additive package.

Wear Protection: Four-Ball Wear Test (ASTM D4172)

The Four-Ball Wear Test evaluates the anti-wear properties of a lubricant. A smaller wear scar
diameter indicates better wear protection.[9][10]
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. .. Average Wear Scar
Formulation Test Conditions .
Diameter (mm)

1200 rpm, 75°C, 40 kgf, 60

Base Mineral Oil ) 0.50 - 0.60
min
Mineral Oil + Adipate Ester 1200 rpm, 75°C, 40 kgf, 60
_ 0.35-0.45
(10%) min

Fully Synthetic (PAO + Adipate 1200 rpm, 75°C, 40 kgf, 60

Ester) min

0.30-0.40

Data is illustrative and performance will depend on the complete formulation.

Oxidation Stability

Oxidation stability is a critical parameter for lubricants operating at elevated temperatures. It is
often measured by methods like the Rotating Pressure Vessel Oxidation Test (RPVOT, ASTM
D2272) or Pressure Differential Scanning Calorimetry (PDSC, ASTM D6186).[11][12]

Oxidation Induction Time

Formulation Test Method ]
(minutes)

Mineral Qil (Group I) RPVOT (ASTM D2272) 100 - 200
Mineral Oil (Group Il) with

o RPVOT (ASTM D2272) 300 - 500
Antioxidants
Synthetic (PAO + Adipate

RPVOT (ASTM D2272) > 600

Ester) with Antioxidants

Formulations with synthetic base stocks like adipate esters generally exhibit superior oxidation
stability.

Foaming Characteristics (ASTM D892)

The foaming tendency and stability of a lubricant are important for applications where aeration
can occur. Excessive foaming can lead to inadequate lubrication.[6][13][14][15]
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Sequence lll (24°C

Sequence | (24°C) Sequence Il
. . after Seq. Il)
. Foaming (93.5°C) Foaming .
Formulation . . Foaming
Tendency/Stability Tendency/Stability .
Tendencyl/Stability
(ml) (ml)
(ml)
Base Mineral Oil 50/10 100/ 20 50/10
Formulation with
Dipentyl Adipate and 10/0 20/0 10/0

Antifoam Additive

Proper formulation with antifoam agents is crucial to control foaming.

Experimental Protocols
Formulation of a Synthetic Hydraulic Fluid

This protocol outlines the general steps for preparing a synthetic hydraulic fluid using dipentyl
adipate as a co-base oil.
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Start: Gather Components

Weigh and combine
base oils (PAO and
Dipentyl Adipate)

Heat the base oil blend
to 50-60°C with gentle stirring

Sequentially add performance
additives (antioxidants,
anti-wear, rust inhibitors,
etc.) with continuous stirring

Ensure complete dissolution
of all additives

Cool the final blend to
room temperature

l

Filter the blended fluid to
remove any particulates

'

End: Homogenized
Synthetic Hydraulic Fluid

Click to download full resolution via product page

Caption: Workflow for formulating a synthetic hydraulic fluid.
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Protocol:

Component Selection: Choose a primary synthetic base oil (e.g., Polyalphaolefin, PAO) and
determine the desired percentage of dipentyl adipate to be used as a co-base oil (typically
10-30%). Select a suitable additive package that includes antioxidants, anti-wear agents,
rust and corrosion inhibitors, and an antifoam agent.

Blending: In a clean, dry blending vessel, combine the pre-weighed amounts of PAO and
dipentyl adipate.

Heating and Mixing: Begin gentle agitation and heat the base oil blend to approximately 50-
60°C. This will aid in the dissolution of the additives.

Additive Addition: Sequentially add the individual additives to the heated base oil blend while
maintaining constant, gentle stirring. It is often recommended to add viscosity index
improvers last, if used.

Homogenization: Continue stirring for a sufficient period (e.g., 1-2 hours) to ensure all
additives are completely dissolved and the mixture is homogeneous.

Cooling and Filtration: Allow the blended lubricant to cool to room temperature. Once cooled,
filter the fluid through an appropriate filter to remove any potential contaminants or
undissolved particles.

Quality Control: Perform necessary quality control tests on the final product, such as
viscosity, color, and appearance.

Evaluation of Hydrolytic Stability (ASTM D2619)

This protocol describes the "Beverage Bottle Method" for determining the hydrolytic stability of
hydraulic fluids.[16][17][18][19][20]
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Start: Prepare Sample

Add 75g of test fluid and
25g of distilled water to a
pressure-type beverage bottle

Add a polished copper
strip to the bottle
Seal the bottle

Place the bottle in an oven at
93°C and rotate end-over-end
for 48 hours

Cool the bottle to room
temperature and separate
the layers

Determine the change in
acid number of the fluid

Measure weight change and Determine the acidity of
appearance of the copper strip the water layer

End: Report Results

Click to download full resolution via product page

Caption: Experimental workflow for hydrolytic stability testing (ASTM D2619).
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Protocol:

o Apparatus: A pressure-type beverage bottle, a rotating rack assembly, a convection oven,
and analytical equipment for measuring acid number and mass.

e Procedure: a. To a clean beverage bottle, add 75 g of the hydraulic fluid formulated with
dipentyl adipate and 25 g of distilled water. b. Add a polished copper strip as a catalyst. c.
Securely cap the bottle. d. Place the bottle in a rotating rack within an oven set to 93°C. e.
Rotate the bottle end-over-end at a slow, constant speed for 48 hours.

e Analysis: a. After 48 hours, remove the bottle from the oven and allow it to cool to room
temperature. b. Carefully open the bottle and separate the oil and water layers. c. Remove
the copper strip, clean it, and measure its weight change. Note any changes in its
appearance (tarnish). d. Determine the acid number of the oil layer and compare it to the
initial acid number of the fresh fluid. e. Titrate the water layer to determine its total acidity.

« Interpretation: A minimal change in the copper strip's weight and appearance, along with a
small increase in the acid numbers of the oil and water, indicates good hydrolytic stability.

Logical Relationships in Formulation Development

The development of a high-performance lubricant involves balancing the properties of the base
oils and additives to meet the demands of the application. The following diagram illustrates the
logical relationships between the formulation components and the desired performance
outcomes.
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Antioxidants

Anti-wear Agents
Rust Inhibitors Enhances specific
Solubilizes Antifoam Agents properties

Performance Characteristics

Improves solvency,

L High Viscosity Index
Dipentyl Adipate low-temp fluidity o | Excellent Wear Protection
Provides thermal stability, Good Oxidation Stability
high VI Low Foaming Tendency

Polyalphaolefin (PAO)

Click to download full resolution via product page

Caption: Interplay of components in lubricant formulation.

Conclusion

Dipentyl adipate is a versatile synthetic base oil component that can significantly enhance the
performance of synthetic lubricants and hydraulic fluids. Its favorable low-temperature
properties, good thermal stability, and excellent solvency make it a valuable tool for formulators
aiming to develop high-performance lubricants for a wide range of industrial and automotive
applications. The provided protocols offer a starting point for the formulation and evaluation of
lubricants containing dipentyl adipate. Further optimization of the base oil blend and additive
package will be necessary to meet the specific requirements of the intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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